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Compound of Interest

Compound Name: ONO-6126

Cat. No.: B1677319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
ONO-6126 is a potent and selective inhibitor of phosphodiesterase 4 (PDE4), an enzyme

crucial in the regulation of intracellular cyclic adenosine monophosphate (cAMP) levels.[1][2]

Proper preparation and storage of ONO-6126 stock solutions are critical for ensuring

experimental reproducibility and accuracy. This document provides a detailed protocol for the

preparation of a 10 mM stock solution of ONO-6126 using Dimethyl Sulfoxide (DMSO) as the

solvent. Adherence to these guidelines will help maintain the compound's integrity and activity

for research applications.

Physicochemical Properties and Storage
Recommendations
A summary of the key physicochemical properties of ONO-6126 and recommended storage

conditions are provided in the table below for easy reference.
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Property Value Notes

Molecular Weight 373.45 g/mol [1]
Essential for accurate molar

concentration calculations.

Chemical Formula C₂₀H₂₇N₃O₄[1]

Appearance Solid powder[1]

Purity >98%

Recommended for reliable and

reproducible experimental

results.

Recommended Solvent Dimethyl Sulfoxide (DMSO)
ONO-6126 is soluble in

DMSO.[1]

Storage of Solid ONO-6126

Dry, dark place. 0-4°C for

short-term (days to weeks) or

-20°C for long-term (months to

years).[1]

Protect from light and moisture

to ensure stability.

Storage of DMSO Stock

Solution

0-4°C for short-term (days to

weeks) or -20°C for long-term

(months).[1]

Aliquot to avoid repeated

freeze-thaw cycles.

Experimental Protocol: Preparing a 10 mM ONO-
6126 Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of ONO-6126 in DMSO. A 10

mM stock solution is a commonly used concentration for in vitro experiments.

Materials:

ONO-6126 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance
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Pipettes and sterile filter tips

Vortex mixer

(Optional) Sonicator

Procedure:

Calculate the required mass of ONO-6126: To prepare a 10 mM stock solution, use the

following formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x

Molecular Weight ( g/mol )

Example for preparing 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 373.45

g/mol / 1000 = 3.7345 mg

Weigh the ONO-6126 powder:

Place a sterile microcentrifuge tube on the analytical balance and tare it.

Carefully weigh the calculated mass of ONO-6126 powder and add it to the

microcentrifuge tube.

Dissolve the ONO-6126 in DMSO:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

ONO-6126 powder. For the example above, this would be 1 mL.

Securely cap the tube.

Ensure complete dissolution:

Vortex the tube for 1-2 minutes until the ONO-6126 is completely dissolved.

Visually inspect the solution to ensure there are no visible particles.

If the compound does not fully dissolve, brief sonication in a water bath may be applied.

Aliquot and store the stock solution:
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To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20

µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name (ONO-6126), concentration (10 mM),

solvent (DMSO), and the date of preparation.

Store the aliquots at -20°C for long-term storage.

ONO-6126 Mechanism of Action and the PDE4
Signaling Pathway
ONO-6126 is a selective inhibitor of phosphodiesterase 4 (PDE4). PDE4 is an enzyme that

specifically hydrolyzes cyclic adenosine monophosphate (cAMP), a crucial second messenger

in various signaling pathways. By inhibiting PDE4, ONO-6126 prevents the degradation of

cAMP, leading to its accumulation within the cell. This increase in intracellular cAMP levels

activates downstream effectors such as Protein Kinase A (PKA) and Exchange Protein directly

Activated by cAMP (Epac), which in turn regulate a variety of cellular processes, including

inflammation.
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ONO-6126 inhibits PDE4, increasing cAMP levels and downstream signaling.

Experimental Workflow for ONO-6126 Stock
Solution Preparation
The following diagram illustrates the key steps for preparing the ONO-6126 stock solution.
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(e.g., for 10 mM stock)

2. Weigh ONO-6126 Powder

3. Add Anhydrous DMSO

4. Vortex/Sonicate to Dissolve

5. Aliquot into Single-Use Tubes

6. Store at -20°C
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Workflow for preparing ONO-6126 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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